Cas no 136421-63-1 (1-Benzyl-3-phenoxypiperidine)

1-Benzyl-3-phenoxypiperidine is a piperidine derivative characterized by the presence of benzyl and phenoxy substituents at the 1- and 3-positions, respectively. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural features, which may influence binding affinity and selectivity in receptor interactions. The benzyl group enhances lipophilicity, potentially improving membrane permeability, while the phenoxy moiety can contribute to π-stacking interactions. Its modular structure allows for further functionalization, making it a versatile intermediate in the synthesis of bioactive molecules. Researchers value this compound for its potential applications in the development of CNS-targeting agents or as a scaffold for probing structure-activity relationships.

1-Benzyl-3-phenoxypiperidine structure

Product Name:1-Benzyl-3-phenoxypiperidine

CAS No:136421-63-1

MF:C₁₈H₂₁NO

MW:267.365444898605

CID:827387

Update Time:2025-06-09

1-Benzyl-3-phenoxypiperidine Chemical and Physical Properties

Names and Identifiers

- 1-Benzyl-3-phenoxypiperidine
- 6473AA
- Piperidine, 3-phenoxy-1-(phenylmethyl)-
- AX8162670
- Inchi： 1S/C18H21NO/c1-3-8-16(9-4-1)14-19-13-7-12-18(15-19)20-17-10-5-2-6-11-17/h1-6,8-11,18H,7,12-15H2
- InChI Key： NKJBWZQGCAPMGQ-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)C1CCCN(CC2C=CC=CC=2)C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 269
XLogP3: 4
Topological Polar Surface Area: 12.5

Experimental Properties

Density: 1.089±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 378.1±35.0 ºC (760 Torr),
Flash Point: 111.4±28.3 ºC,
Solubility: Very slightly soluble (0.14 g/l) (25 º C),

1-Benzyl-3-phenoxypiperidine Pricemore >>

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